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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B2503928 Get Quote

This guide provides a comparative analysis of the X-ray crystallographic data of (E)-2-
Bromobenzaldoxime and its derivatives. The information is intended for researchers,

scientists, and drug development professionals working with these and related molecular

structures. The guide summarizes key crystallographic parameters in a clear, tabular format,

details the experimental protocols for structure determination, and presents a visual workflow

for a typical crystallographic analysis.

Performance Comparison of Benzaldoxime
Derivatives
The following table summarizes the key crystallographic data for (E)-2-Bromobenzaldoxime
and provides a comparison with a chloro- analog, (E)-2-Chlorobenzaldehyde oxime. This

comparison highlights the influence of the halogen substituent on the crystal packing and unit

cell dimensions.
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Parameter
(E)-2-
Bromobenzaldoxime[1][2]

(E)-2-Chlorobenzaldehyde
oxime[3]

Formula C₇H₆BrNO C₇H₆ClNO

Molecular Weight 200.04 g/mol 155.58 g/mol

Crystal System Monoclinic Monoclinic

Space Group P2₁/c P2₁/c

a (Å) 7.7403 (2) 7.613 (2)

b (Å) 4.0012 (1) 3.9620 (1)

c (Å) 23.2672 (5) 23.018 (5)

β (°) 98.810 (2) 97.91 (2)

Volume (Å³) 712.09 (3) 688.1 (3)

Z 4 4

Temperature (K) 100 298

Radiation Cu Kα Mo Kα

R-factor 0.022 0.046

In the crystal structure of (E)-2-Bromobenzaldoxime, the non-hydrogen atoms are nearly

coplanar.[1][2] The molecules form hydrogen-bonded dimers through O—H⋯N interactions.[1]

[2] This structural motif is a common feature in related benzaldoxime derivatives and plays a

significant role in the overall crystal packing.

Experimental Protocols
The following section outlines a typical experimental protocol for the synthesis and X-ray

crystallographic analysis of a benzaldoxime derivative, based on methodologies reported in the

literature.

Synthesis of (E)-2-Bromobenzaldoxime
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A common method for the synthesis of benzaldoxime derivatives involves the reaction of the

corresponding benzaldehyde with hydroxylamine.[4][5]

Materials:

2-Bromobenzaldehyde

Hydroxylamine hydrochloride

Sodium hydroxide

Ethanol

Water

Procedure:

Prepare a solution of sodium hydroxide in water.

Prepare a solution of hydroxylamine hydrochloride in water.

Mix the two solutions.

Add a solution of 2-Bromobenzaldehyde in ethanol to the mixture.

Stir the reaction mixture for several hours at a controlled temperature (e.g., 273 K).

Allow the product to precipitate.

Filter the precipitate and wash with cold water.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain single

crystals suitable for X-ray diffraction.

X-ray Data Collection and Structure Refinement
The single-crystal X-ray diffraction data for (E)-2-Bromobenzaldoxime was collected using an

Agilent SuperNova Dual diffractometer with an Atlas detector.[1][2]
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Data Collection Parameters:

Radiation: Cu Kα (λ = 1.54184 Å)[2]

Temperature: 100 K[1][2]

Scan Mode: ω scans[2]

Structure Solution and Refinement:

The collected data is processed and corrected for absorption effects.[1]

The structure is solved using direct methods with software such as SHELXS97.[1]

The structure is refined by full-matrix least-squares on F² using software like SHELXL97.[1]

Hydrogen atoms are typically located in difference Fourier maps and refined isotropically or

placed in calculated positions.

Molecular graphics are generated using programs like X-SEED.[1]

Workflow for Crystallographic Analysis
The following diagram illustrates the general workflow for the X-ray crystallographic analysis of

a small molecule like a 2-Bromobenzaldoxime derivative.
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Caption: Workflow for X-ray crystallographic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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